Cas no 1227402-54-1 (5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl)

• Product Name: 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl
• CAS No: 1227402-54-1
• MF: C₁₀H₄Br₂Cl₂N₂
• MW: 382.866158485413
• CID: 2896700
• PubChem ID: 46220750
• Update Time: 2025-11-02

5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl
• 2,2'-dichloro-5,5'dibromo-4,4'-bipyridine;
• 1227402-54-1
• 2,2'-Dichloro-5,5'-dibromo-4,4'-bipyridine
• F76790
• 5-bromo-4-(5-bromo-2-chloropyridin-4-yl)-2-chloropyridine
• 5,5'-DIBROMO-2,2'-DICHLORO-4,4'-BIPYRIDINE
• AKOS024263021

• Inchi： 1S/C10H4Br2Cl2N2/c11-7-3-15-9(13)1-5(7)6-2-10(14)16-4-8(6)12/h1-4H
• InChI Key： XOVNLSUYCAEACP-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C1C=C(N=CC=1Br)Cl)Cl

Computed Properties

• Exact Mass: 379.81200
• Monoisotopic Mass: 379.81183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 4.97540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl

5,5'-Dibromo-2,2'-dichloro-[4,4']bipyridinyl (CAS 1227402-54-1): A Versatile Heterocyclic Compound for Advanced Applications

In the realm of heterocyclic chemistry, 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl (CAS 1227402-54-1) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This brominated bipyridine derivative combines the electronic properties of halogen substituents with the rigid bipyridyl scaffold, making it valuable for various scientific and industrial applications.

The molecular structure of 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl features two pyridine rings connected at the 4,4' positions, with bromine and chlorine atoms strategically placed at the 2,2' and 5,5' positions respectively. This specific substitution pattern enhances the compound's electronic properties and coordination capabilities, which are particularly relevant in the development of organic electronic materials and coordination complexes.

Recent trends in material science have highlighted the growing demand for specialized organic semiconductors and photovoltaic materials. The halogenated bipyridine structure of this compound makes it particularly suitable for these applications, as the electron-withdrawing effects of the halogen atoms can significantly influence the material's charge transport properties. Researchers are actively exploring its potential in organic light-emitting diodes (OLEDs) and perovskite solar cells, two areas that have seen tremendous growth in recent years.

In the field of coordination chemistry, 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl serves as an excellent bridging ligand for constructing metal-organic frameworks (MOFs). The compound's ability to coordinate with various transition metals while maintaining its structural integrity makes it valuable for creating porous materials with potential applications in gas storage, molecular separation, and catalysis. These applications align well with current research priorities in sustainable chemistry and green technology.

The synthesis of 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl typically involves cross-coupling reactions of appropriately substituted pyridine precursors. Recent advancements in palladium-catalyzed coupling methods have improved the efficiency of producing this compound, making it more accessible for research and development purposes. The availability of this material has increased significantly in recent years, with several specialized chemical suppliers now offering it in research quantities.

From a structure-activity relationship perspective, the combination of bromine and chlorine substituents in 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl offers unique advantages. The bromine atoms at the 5,5' positions provide excellent sites for further functionalization through cross-coupling reactions, while the chlorine atoms at the 2,2' positions enhance the compound's stability and influence its electronic properties. This dual functionality makes the compound particularly versatile for molecular design and derivatization.

In the context of drug discovery, while 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl itself is not typically used as an active pharmaceutical ingredient, its structure serves as an important pharmacophore in medicinal chemistry. The bipyridine core is known to interact with various biological targets, and researchers are exploring derivatives of this compound for potential therapeutic applications. Current investigations focus on its potential in developing enzyme inhibitors and receptor modulators.

The commercial availability of 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl has expanded in response to growing research interest. Several suppliers now offer this compound with varying purity grades, from standard research grade (95%+) to high-purity (98%+) materials suitable for advanced applications. Pricing and availability information can typically be obtained directly from specialty chemical providers, with lead times varying based on current demand and production schedules.

From a safety and handling perspective, standard laboratory precautions are recommended when working with 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used. The compound should be stored in a cool, dry place away from incompatible materials, following standard chemical storage protocols.

Looking toward future applications, researchers are particularly excited about the potential of 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl in emerging technologies. Its combination of structural rigidity and electronic tunability makes it a promising candidate for next-generation electronic materials, including those needed for flexible electronics and wearable technology. Additionally, its role in constructing advanced porous materials positions it well for applications in environmental remediation and energy storage.

For researchers interested in exploring 5,5'-dibromo-2,2'-dichloro-[4,4']bipyridinyl (CAS 1227402-54-1) further, numerous synthetic methodologies and application studies have been published in recent years. The compound continues to attract attention across multiple disciplines, from materials science to coordination chemistry, demonstrating its versatility and importance in modern chemical research and development.